Cas no 1807283-43-7 (Methyl 4-chloro-2-(trifluoromethyl)pyridine-6-acetate)

• Product Name: Methyl 4-chloro-2-(trifluoromethyl)pyridine-6-acetate
• CAS No: 1807283-43-7
• MF: C₉H₇ClF₃NO₂
• MW: 253.605592012405
• CID: 4802768
• Update Time: 2025-06-14

Methyl 4-chloro-2-(trifluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloro-2-(trifluoromethyl)pyridine-6-acetate

• Inchi： 1S/C9H7ClF3NO2/c1-16-8(15)4-6-2-5(10)3-7(14-6)9(11,12)13/h2-3H,4H2,1H3
• InChI Key： GKNVUTLKQQGJHT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)N=C(C=1)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• XLogP3: 2.2
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-chloro-2-(trifluoromethyl)pyridine-6-acetate

Research Briefing on Methyl 4-chloro-2-(trifluoromethyl)pyridine-6-acetate (CAS: 1807283-43-7)

Methyl 4-chloro-2-(trifluoromethyl)pyridine-6-acetate (CAS: 1807283-43-7) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents and its role in facilitating complex chemical transformations. This briefing provides an overview of the latest research advancements related to this compound, focusing on its synthetic applications, biological relevance, and potential industrial implications.

A recent study published in the Journal of Medicinal Chemistry explored the use of Methyl 4-chloro-2-(trifluoromethyl)pyridine-6-acetate as a precursor in the synthesis of pyridine-based kinase inhibitors. The research demonstrated that the trifluoromethyl and chloro substituents on the pyridine ring significantly enhance the binding affinity of the resulting inhibitors to target kinases, making it a valuable scaffold for drug discovery. The study also highlighted the compound's stability under various reaction conditions, which is crucial for large-scale pharmaceutical production.

In the agrochemical sector, a 2023 report in the European Journal of Organic Chemistry detailed the compound's utility in developing next-generation herbicides. The presence of the trifluoromethyl group was found to improve the herbicidal activity by increasing the compound's lipophilicity and metabolic stability. Researchers synthesized a series of derivatives using Methyl 4-chloro-2-(trifluoromethyl)pyridine-6-acetate, achieving notable improvements in weed control efficacy compared to existing products.

From a synthetic chemistry perspective, advancements in catalytic methods have enabled more efficient and sustainable production of Methyl 4-chloro-2-(trifluoromethyl)pyridine-6-acetate. A recent publication in ACS Catalysis described a palladium-catalyzed cross-coupling reaction that reduces the number of synthetic steps and minimizes waste generation. This innovation addresses growing concerns about the environmental impact of chemical manufacturing and aligns with the principles of green chemistry.

Ongoing research is investigating the compound's potential in other areas, such as materials science and diagnostics. Preliminary results suggest that its unique electronic properties, conferred by the trifluoromethyl group, could make it useful in the development of organic electronic devices. Additionally, its fluorescence properties are being explored for applications in bioimaging and sensor technologies.

In conclusion, Methyl 4-chloro-2-(trifluoromethyl)pyridine-6-acetate continues to be a compound of significant interest across multiple scientific disciplines. Its versatile chemical properties and broad applicability make it a valuable asset in both academic research and industrial applications. Future studies are expected to further expand its utility, particularly in the development of targeted therapies and sustainable agricultural solutions.